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Compound of Interest

Compound Name: Fmoc-L-3-Benzothienylalanine

Cat. No.: B557785

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and experimental integrity. This guide
provides immediate and essential safety protocols, operational procedures, and disposal plans
for Fmoc-L-3-Benzothienylalanine, a key building block in solid-phase peptide synthesis.

Chemical Identifiers:

Synonyms: Fmoc-3-L-Ala(3-benzothienyl)-OH, Fmoc-L-3-(3-benzothienyl)alanine

CAS Number: 177966-60-8

Molecular Formula: C26H21NO4S

Molecular Weight: 443.5 g/mol

Personal Protective Equipment (PPE)

When handling Fmoc-L-3-Benzothienylalanine, which is typically a white to off-white powder,
appropriate personal protective equipment is crucial to prevent contact, inhalation, and
ingestion.[1]
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PPE Category Item Specification

Conforming to EN166 or
Eye/Face Protection Safety Glasses NIOSH approved, with side-
shields.[2]

Chemically resistant gloves

(e.g., nitrile rubber) should be
Skin Protection Gloves worn. Inspect gloves prior to

use and follow proper glove

removal technique.[2]

An impervious lab coat or
Lab Coat/Clothing clothing should be worn to
prevent skin contact.[2]

Recommended when handling
large quantities or when dust
formation is likely.[2] All

Respiratory Protection Dust Mask/Respirator handling of the solid should be
conducted in a well-ventilated
fume hood to minimize
inhalation risk.[2][3]

Hazard Identification and Precautionary Statements

Fmoc-L-3-Benzothienylalanine is associated with the following hazard statements:
e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H332: Harmful if inhaled.

The following precautionary statements should be strictly followed:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P270: Do not eat, drink or smoke when using this product.
e P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

e P363: Wash contaminated clothing before reuse.
e P501: Dispose of contents/container to an approved waste disposal plant.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Fmoc-L-3-Benzothienylalanine minimizes risks and
ensures procedural consistency.

e Preparation:
o Ensure a well-ventilated laboratory environment with an operational fume hood.[2][3]
o Gather all necessary PPE as detailed in the table above.
o Inspect all equipment for cleanliness and functionality.
e Handling and Use:
o Avoid direct contact with skin and eyes.[2][3]
o Prevent the formation of dust and aerosols.[2][3]

o Weigh and handle the compound within a fume hood to minimize inhalation risk.[2]
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o Keep the container tightly closed when not in use to prevent contamination and moisture
absorption.[3]

e Storage:
o Store in a cool, dry, and well-ventilated place.[3]

o Recommended storage temperature is between 2-8°C.[4] For long-term storage, -20°C is
advised.[5][6]

o Keep the container tightly sealed.[3]

First Aid Measures

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2]
Consult a physician.

o Skin Contact: Wash off immediately with soap and plenty of water.[2][3]
o Eye Contact: Flush eyes with water as a precaution.[3]

 Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an
unconscious person. Consult a physician.

Spill and Disposal Plan

Proper containment, cleanup, and disposal of Fmoc-L-3-Benzothienylalanine and
contaminated materials are critical to prevent environmental contamination and ensure a safe
laboratory environment.

Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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